![molecular formula C19H17F3N4O3 B2588910 (7-Methoxybenzofuran-2-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone CAS No. 2034600-03-6](/img/structure/B2588910.png)
(7-Methoxybenzofuran-2-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
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Description
(7-Methoxybenzofuran-2-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H17F3N4O3 and its molecular weight is 406.365. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with structures related to "(7-Methoxybenzofuran-2-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone" have been synthesized and evaluated for their biological activities. For instance, novel compounds have been developed with potential as antimicrobial agents, showing variable and modest activity against investigated strains of bacteria and fungi. The structural diversity of these compounds allows for the exploration of different biological pathways and mechanisms of action (Patel, Agravat, & Shaikh, 2011).
Antimicrobial and Anti-Inflammatory Applications
Research has focused on synthesizing novel heterocyclic compounds derived from structures similar to the mentioned compound, with some showing significant anti-inflammatory and analgesic activities. These activities suggest potential applications in treating conditions characterized by inflammation and pain. The compounds exhibit cyclooxygenase inhibition, which is crucial for their anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticonvulsant Agent Development
Another area of application includes the development of novel anticonvulsant agents. A specific compound, referred to as "Epimidin," has been reported as a promising new candidate for treating convulsions. The compound's related substances and their pharmacokinetic properties have been the subject of detailed studies to ensure safety and efficacy (Severina et al., 2021).
Advanced Synthesis Techniques
In the synthesis of related compounds, advanced techniques and methodologies are employed to obtain high yields and specific molecular structures. These synthesis routes provide a foundation for further chemical modifications and optimizations aimed at enhancing biological activity and reducing toxicity (Majumdar, Das, & Jana, 1998).
properties
IUPAC Name |
(7-methoxy-1-benzofuran-2-yl)-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N4O3/c1-28-13-4-2-3-12-9-14(29-17(12)13)18(27)26-7-5-25(6-8-26)16-10-15(19(20,21)22)23-11-24-16/h2-4,9-11H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWXKNAJMGADCQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CCN(CC3)C4=NC=NC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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